Cas no 214046-76-1 (1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline)

• Product name: 1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• CAS No: 214046-76-1
• MF: C₁₄H₂₁NO₂
• MW: 235.32204
• MDL: MFCD03095694
• CID: 285305
• PubChem ID: 2725078

1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-(1-methylethyl)-, hydrochloride (1:1)
• 1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride
• NULL
• 1-ISOPROPYL-6,7-DIMETHOXY-1,2,3,4-TETRAHYDROISOQUINOLINE HYDROCHLORIDE, 98
• CS-0207275
• 6,7-dimethoxy-1-propan-2-yl-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• AB89735
• 1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolinehydrochloride
• D79928
• IGOOJGVJTBWOAB-UHFFFAOYSA-N
• 6,7-DIMETHOXY-1-(PROPAN-2-YL)-1,2,3,4-TETRAHYDROISOQUINOLINE HYDROCHLORIDE
• 214046-76-1
• SCHEMBL5788786
• FT-0753103
• 1,2,3,4-Tetrahydro-1-isopropyl-6,7-dimethoxyisoquinoline hydrochloride
• MFCD03095694
• 1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride,98
• 1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline HCl
• DA-18126
• 1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD03095694
• Inchi： InChI=1S/C14H21NO2/c1-9(2)14-11-8-13(17-4)12(16-3)7-10(11)5-6-15-14/h7-9,14-15H,5-6H2,1-4H3
• InChI Key： IRWSLTSAQIJKQL-UHFFFAOYSA-N
• SMILES： COC1C=C2CCNC(C(C)C)C2=CC=1OC

Computed Properties

• Exact Mass: 271.13400
• Monoisotopic Mass: 271.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Tautomer Count: nothing
• Topological Polar Surface Area: 30.5Ų
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Melting Point: 246 °C
• Boiling Point: 338.1°C at 760 mmHg
• Flash Point: 141.7°C
• PSA: 30.49000
• LogP: 3.67740
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

Recent Advances in the Study of 1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline (CAS: 214046-76-1)

1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline (CAS: 214046-76-1) is a tetrahydroisoquinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, biological activity, and potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and cardiovascular diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, efficacy, and future research directions.

The synthesis of 1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has been optimized in recent years, with researchers focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic asymmetric synthesis method that significantly enhances the enantiomeric purity of the compound. This advancement is critical for its potential use in drug development, as enantiopure compounds often exhibit superior pharmacological profiles. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

In terms of biological activity, 1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has demonstrated notable affinity for adrenergic and dopaminergic receptors. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that the compound acts as a partial agonist at α2-adrenergic receptors, suggesting potential applications in the treatment of hypertension and anxiety disorders. Additionally, its interaction with dopaminergic receptors indicates possible utility in neurodegenerative diseases such as Parkinson's disease. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's potential as a scaffold for the development of new therapeutics. Researchers have explored its structural modifications to enhance selectivity and reduce off-target effects. A 2024 study in ACS Chemical Biology reported the synthesis of several analogs with improved binding affinity and metabolic stability. These analogs exhibited promising results in animal models of depression and pain, underscoring the versatility of the 1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline scaffold in drug design.

Despite these advancements, challenges remain in the development of 1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-based therapeutics. Issues such as bioavailability, blood-brain barrier penetration, and potential toxicity need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate preclinical findings into clinical applications.

In conclusion, 1-Isopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline (CAS: 214046-76-1) represents a promising compound with diverse pharmacological potential. Recent research has shed light on its synthesis, receptor interactions, and therapeutic applications, paving the way for further exploration. Continued investigation into its mechanism of action and optimization of its chemical properties will be crucial for its development into a viable drug candidate.